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Compound of Interest

Compound Name: Dimethyl isobutylmalonate
CAS No.: 39520-24-6
Cat. No.: B1295771

Get Quote

This guide provides an in-depth exploration of dimethyl isobutylmalonate (DMIBM), a key
organic intermediate with significant applications in the pharmaceutical, agrochemical, and
dyestuff industries.[1] As a substituted malonic ester, its unique structural features make it a
versatile building block for the synthesis of more complex molecules. This document will delve
into the fundamental physicochemical properties, a detailed synthesis protocol, and the
mechanistic underpinnings of its utility for researchers, scientists, and professionals in drug
development.

Core Molecular and Physical Properties

Dimethyl isobutylmalonate, systematically named dimethyl 2-(2-methylpropyl)propanedioate,
is a diester derivative of malonic acid.[2] The presence of the isobutyl group introduces specific
steric and electronic effects that are crucial for its reactivity and the properties of its
downstream products.

Physicochemical Data Summary
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A comprehensive summary of the key quantitative data for dimethyl isobutylmalonate is
presented below for easy reference.

Property Value Source
Molecular Formula CoH1604 [2]
Molecular Weight 188.22 g/mol [2][3]
CAS Number 39520-24-6 [2][3]
Appearance C.:Ieér colorless to light yellow 2]
liquid

Boiling Point 213 °C (lit.) [2]
Density 1.012 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.424 (lit.) [2]
Flash Point 208 °F (97.8 °C) 2]

Synonyms: 2-Isobutylmalonic acid dimethyl ester, Isobutylmalonic acid dimethyl ester, Methyl
isobutyl malonate.[2]

Synthesis of Dimethyl Isobutylmalonate: A Validated
Protocol

The synthesis of dimethyl isobutylmalonate is typically achieved through the alkylation of
dimethyl malonate. This reaction is a cornerstone of malonic ester synthesis, a powerful
method for forming carbon-carbon bonds. The causality behind this experimental choice lies in
the acidity of the a-proton on the central carbon of dimethyl malonate, which can be readily
deprotonated by a suitable base to form a stabilized enolate. This nucleophilic enolate then
undergoes an Sn2 reaction with an alkyl halide, in this case, an isobutyl halide.

A robust, two-step synthetic method has been developed to prepare high-purity dimethyl
isobutylmalonate, which is particularly relevant for pharmaceutical applications where purity is
paramount.[4]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-isobutylmalonate-for-advanced-scientific-applications
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://www.prolife-group.com/?q=content/dimethyl-iso-butyl-malonate
https://chemdad.com/index.php?c=article&id=33163
https://www.prolife-group.com/?q=content/dimethyl-iso-butyl-malonate
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://chemdad.com/index.php?c=article&id=33163
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-isobutylmalonate-for-advanced-scientific-applications
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-isobutylmalonate-for-advanced-scientific-applications
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-isobutylmalonate-for-advanced-scientific-applications
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-isobutylmalonate-for-advanced-scientific-applications
https://patents.google.com/patent/CN103880671A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Two-Step Alkylation

D?n“:ﬁy II>MM Rectification

Dimethyl Isobutylmalonate

Step 1: Saponification
(e.g., KOH, H20/EtOH)

Isobutylmalonic Acid
(Dicarboxylic Acid Intermediate)

Alternative Reactions

-—————

Step 2: Decarboxylation Further Functionalization
(Heat, Acid) (e.g., amidation, reduction)

4-Methylpentanoic Acid
(Substituted Carboxylic Acid)

Click to download full resolution via product page
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Caption: General reaction pathway for converting dimethyl isobutylmalonate.

This pathway is exemplified by the synthesis of isobutylmalonic acid from the related diethyl
ester. A solution of the malonate is refluxed with a base like potassium hydroxide, followed by
acidification to produce the dicarboxylic acid intermediate. [5]This intermediate can then be
decarboxylated to yield a substituted carboxylic acid, a common structural motif in
pharmaceuticals.

While specific drugs synthesized directly from dimethyl isobutylmalonate are not extensively
documented in the public domain, its parent compound, dimethyl malonate, is a well-
established precursor for various drug classes:

o Barbiturates: These central nervous system depressants are synthesized through the
condensation of a malonic ester with a urea derivative. [6]* Non-Steroidal Anti-Inflammatory
Drugs (NSAIDs): Certain arylpropionic acid NSAIDs can be synthesized using malonic ester
chemistry to introduce the propionic acid moiety. [6]* Anti-cancer Agents: Some nucleoside
analogs used in chemotherapy can be prepared using dimethyl malonate to introduce
specific functional groups. [6] The presence of the isobutyl group in dimethyl
isobutylmalonate allows for the introduction of this specific branched alkyl chain into a
target molecule, which can be crucial for tuning the lipophilicity, metabolic stability, and
binding affinity of a drug candidate.

Conclusion

Dimethyl isobutylmalonate is a valuable and versatile chemical intermediate with a well-
defined physicochemical profile. Its synthesis via malonic ester alkylation is a robust and
scalable process, providing access to a key building block for the pharmaceutical and chemical
industries. For drug development professionals, understanding the reactivity and synthetic
potential of dimethyl isobutylmalonate is essential for designing novel synthetic routes to
complex and biologically active molecules. Its ability to introduce the isobutyl motif makes it a
strategic component in the synthesis of tailored therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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